Cas no 1251601-16-7 (4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide)

• Product Name: 4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide
• CAS No: 1251601-16-7
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5395049
• Update Time: 2025-09-27

4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[(4-propoxyphenyl)methyl]-3-pyridin-2-yl-1,2-thiazole-5-carboxamide
• 4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

• Inchi： 1S/C19H20N4O2S/c1-2-11-25-14-8-6-13(7-9-14)12-22-19(24)18-16(20)17(23-26-18)15-5-3-4-10-21-15/h3-10H,2,11-12,20H2,1H3,(H,22,24)
• InChI Key： KGJRXNIFWCPDPQ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C(OCCC)C=C2)=O)=C(N)C(C2=NC=CC=C2)=N1

Additional information on 4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

4-Amino-N-[(4-Propoxyphenyl)methyl]-3-(Pyridin-2-yl)-1,2-Thiazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1251601-16-7, known as 4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The chemical structure of this compound is characterized by a thiazole ring system, which serves as a central scaffold. The thiazole moiety is fused with a pyridine ring at the 3-position, introducing aromaticity and enhancing the molecule's stability. Additionally, the presence of an amino group at the 4-position and a propoxyphenyl substituent at the N-position further modulates the compound's physicochemical properties. These structural elements collectively contribute to its bioactivity and selectivity in biological systems.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and microwave-assisted synthesis, have been employed to optimize its production. These techniques not only enhance yield but also ensure the purity of the final product, which is critical for downstream applications in pharmacology and material science.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to inflammation and pain mechanisms. Furthermore, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, suggests potential applications in treating chronic inflammatory diseases and neurodegenerative disorders.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its aromaticity and conjugation length play a pivotal role in enhancing device performance.

Looking ahead, ongoing studies aim to further elucidate the mechanism of action of this compound at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, are being utilized to predict its binding affinities with target proteins. These insights will be instrumental in refining its design for improved efficacy and reduced off-target effects.

In conclusion, 4-amino-N-[(4-propoxyphenyl)methyl]-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.